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Compound of Interest

Compound Name: Eicosapentaenoyl Chloride

Cat. No.: B2959401

Get Quote

Introduction: Eicosapentaenoyl chloride is the acyl chloride derivative of eicosapentaenoic

acid (EPA), an essential omega-3 fatty acid. As an activated form of EPA, it serves as a critical

reagent for the synthesis of various EPA derivatives, such as esters and amides, which are

instrumental in studying the biological roles of EPA in inflammation, cardiovascular health, and

cellular signaling. This document provides a comprehensive overview of its chemical

properties, synthesis protocols, and its relevance in key biological pathways.

Chemical and Physical Properties
The fundamental properties of Eicosapentaenoyl Chloride and its parent compound,

Eicosapentaenoic Acid, are summarized below.
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Property Eicosapentaenoyl Chloride
Eicosapentaenoic Acid (for
reference)

CAS Number 98770-65-1[1] 10417-94-4[2]

Molecular Formula C₂₀H₂₉ClO[1] C₂₀H₃₀O₂[2]

Molecular Weight 320.9 g/mol [1] 302.45 g/mol [2]

Synonyms

(5Z,8Z,11Z,14Z,17Z)-5,8,11,14

,17-Eicosapentaenoyl

chloride[1]

EPA, Timnodonic acid, (all-

cis)-5,8,11,14,17-

Eicosapentaenoic acid[2]

Physical Form
Not specified, likely an oil or

liquid
Liquid

Storage Temperature
Not specified, recommend

freezer storage under inert gas
-20°C

Experimental Protocols
Synthesis of Eicosapentaenoyl Chloride
The conversion of eicosapentaenoic acid to its acyl chloride is typically achieved using a

chlorinating agent. A common and effective method involves the use of oxalyl chloride.

Objective: To synthesize 5,8,11,14,17-eicosapentaenoyl chloride from 5,8,11,14,17-

eicosapentaenoic acid.

Materials:

5,8,11,14,17-eicosapentaenoic acid (EPA)

Oxalyl chloride

Dry chloroform

Argon gas

Reaction flask
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Distillation apparatus

Procedure:

Dissolve 2.40 g of eicosapentaenoic acid in 15 ml of dry chloroform within a reaction flask

under an argon atmosphere.[3]

At room temperature, add 1.04 ml of oxalyl chloride to the solution.[3]

Allow the mixture to react for 2 hours.[3]

Following the reaction period, remove the chloroform and any remaining oxalyl chloride by

distillation under reduced pressure.[3]

The resulting product is eicosapentaenoyl chloride. For subsequent use, it can be

redissolved in a dry solvent like chloroform.[3]

Alternative Chlorinating Agents: While oxalyl chloride is a common choice, other reagents like

phosphorus trichloride (PCl₃) and phosphorus pentachloride (PCl₅) can also be used to convert

carboxylic acids to their corresponding acyl chlorides.[4]
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Reaction Setup
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Caption: Workflow for the synthesis of Eicosapentaenoyl chloride.

Biological Context: Signaling Pathways
Eicosapentaenoyl chloride is the laboratory precursor to molecules used to study the

biological effects of EPA. EPA itself is a bioactive lipid that modulates numerous signaling

pathways, primarily related to inflammation and cellular metabolism.

GPR120-Mediated Anti-Inflammatory Signaling
Eicosapentaenoic acid can activate G protein-coupled receptor 120 (GPR120), a key receptor

in macrophages and other cells, to initiate an anti-inflammatory cascade.

Pathway Description:

Activation: EPA binds to and activates the GPR120 receptor on the cell surface.
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Downstream Cascade: This activation triggers a downstream signaling cascade involving

Raf, ERK1/2, and IKKβ.

NF-κB Inhibition: The pathway ultimately leads to the inhibition of NF-κB (p65) translocation

into the nucleus.

Anti-inflammatory Effect: By preventing NF-κB from activating pro-inflammatory genes, EPA

reduces the production of inflammatory mediators like iNOS, IL-1β, IL-6, and TNF-α.[5]
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Caption: EPA-mediated anti-inflammatory signaling via the GPR120 pathway.
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Other Notable Signaling Interactions
LSD1-WNT Pathway: In intestinal stem cells, EPA upregulates GPR120 to induce the

expression of Lysine Demethylase 1 (LSD1). This, in turn, activates the WNT signaling

pathway, promoting intestinal stem cell proliferation and regeneration.[6]

Store-Operated cAMP Signaling: EPA can cause a drop in calcium levels within the

endoplasmic reticulum (ER). This change is sensed by the ER-resident protein STIM1, which

triggers a "store-operated" signaling pathway that leads to an increase in cellular cyclic AMP

(cAMP), a key second messenger.[7]

Cyclooxygenase (COX) Inhibition: EPA and its metabolites can compete with arachidonic

acid (AA) for metabolism by COX enzymes. This can lead to the production of less

inflammatory prostaglandins and thromboxanes compared to those derived from AA.

Furthermore, some elongated metabolites of EPA can directly inhibit COX pathways.[8]

NRF2 Antioxidant Response: In endothelial and T cells, EPA has been shown to increase the

transcription of genes regulated by the NRF2 antioxidant response element, such as heme

oxygenase-1 (HMOX1) and NAD(P)H quinone dehydrogenase 1 (NQO1), which are

cytoprotective.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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